Cas no 55338-12-0 (6-Methylindolo1,2-cquinazolin-12-amine)

• Product Name: 6-Methylindolo1,2-cquinazolin-12-amine
• CAS No: 55338-12-0
• MF: C₁₆H₁₃N₃
• MW: 247.294523000717
• CID: 1595813
• PubChem ID: 2396841
• Update Time: 2025-06-09

6-Methylindolo1,2-cquinazolin-12-amine Chemical and Physical Properties

Names and Identifiers

• 6-methylindolo[1,2-c]quinazolin-12-amine
• 6-Methyl-indolo[1,2-c]quinazolin-12-ylamine
• G19583
• MLS001007332
• Z56945431
• Oprea1_552113
• EN300-08700
• DB-307188
• CS-0221253
• DTXSID10368486
• AKOS008967047
• SMR000384556
• 6-methyl-12-indolo[1,2-c]quinazolinamine
• CBDivE_013274
• CHEMBL1450084
• 55338-12-0
• HMS2665I15
• CHEBI:107534
• MFCD04623039
• Q27185858
• 6-Methylindolo1,2-cquinazolin-12-amine

• MDL： MFCD04623039
• Inchi： 1S/C16H13N3/c1-10-18-13-8-4-2-6-11(13)16-15(17)12-7-3-5-9-14(12)19(10)16/h2-9H,17H2,1H3
• InChI Key： JXDDRDSPPIIJOQ-UHFFFAOYSA-N
• SMILES： N12C(C)=NC3C=CC=CC=3C1=C(C1C=CC=CC2=1)N

Computed Properties

• Exact Mass: 247.11109
• Monoisotopic Mass: 247.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 200-202 °C
• Boiling Point: 354.8±25.0 °C at 760 mmHg
• Flash Point: 168.4±23.2 °C
• PSA: 43.32
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Methylindolo1,2-cquinazolin-12-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Methylindolo1,2-cquinazolin-12-amine

Introduction to 6-Methylindolo[1,2-c]quinazolin-12-amine (CAS No. 55338-12-0)

6-Methylindolo[1,2-c]quinazolin-12-amine, identified by its Chemical Abstracts Service (CAS) number 55338-12-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and medicinal chemistry. This compound belongs to the indoloquinazoline class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen atoms in its fused ring system imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery.

The molecular structure of 6-Methylindolo[1,2-c]quinazolin-12-amine consists of an indole ring fused with a quinazoline core, with a methyl substituent at the 6-position and an amine group at the 12-position. This configuration contributes to its potential interactions with various biological targets, including enzymes and receptors. The presence of multiple nitrogen atoms enhances its ability to form hydrogen bonds, a key factor in drug-receptor binding affinity.

In recent years, there has been growing interest in indoloquinazoline derivatives due to their demonstrated efficacy in preclinical studies. Researchers have explored their potential as inhibitors of kinases and other enzymes involved in cancer progression. For instance, studies have highlighted the inhibitory activity of 6-Methylindolo[1,2-c]quinazolin-12-amine against certain tyrosine kinases, which are critical in signal transduction pathways implicated in tumor growth and metastasis. These findings have positioned this compound as a promising candidate for further development into therapeutic agents.

The pharmacological profile of 6-Methylindolo[1,2-c]quinazolin-12-amine has been further investigated in vitro and in vivo models. Preclinical trials have demonstrated its ability to modulate key pathways associated with cellular proliferation and survival. Specifically, it has shown potential in inhibiting the activity of cyclin-dependent kinases (CDKs), which are essential regulators of the cell cycle. By targeting these kinases, the compound may induce cell cycle arrest in cancerous cells, offering a novel mechanism for antitumor therapy.

Moreover, the chemical versatility of 6-Methylindolo[1,2-c]quinazolin-12-amine allows for structural modifications that can enhance its pharmacokinetic properties. Researchers have synthesized analogs with improved solubility and bioavailability, which are crucial factors for clinical efficacy. These modifications have been guided by computational modeling and high-throughput screening techniques, enabling rapid identification of lead compounds with optimized properties.

The synthesis of 6-Methylindolo[1,2-c]quinazolin-12-amine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the indoloquinazoline core and functional group transformations to introduce the methyl and amine substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating access to larger quantities of the compound for research purposes.

Recent advances in spectroscopic techniques have provided deeper insights into the conformational dynamics of 6-Methylindolo[1,2-c]quinazolin-12-amine. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been particularly useful in elucidating its three-dimensional structure and understanding how it interacts with biological targets. These structural insights are essential for rational drug design and optimizing binding affinity.

The therapeutic potential of 6-Methylindolo[1,2-c]quinazolin-12-amine extends beyond oncology. Emerging evidence suggests its utility in treating inflammatory diseases by modulating immune responses. Studies have shown that it can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms. This dual functionality makes it a versatile candidate for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion,6-Methylindolo[1,2-c]quinazolin-12-amine (CAS No. 55338-12-0) represents a structurally intriguing compound with significant pharmacological promise. Its unique chemical properties and biological activities position it as a valuable tool in drug discovery efforts aimed at addressing various diseases. Continued research into its mechanisms of action and optimization strategies will further enhance its therapeutic potential.